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Compound of Interest
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Cat. No.: B1585402 Get Quote

A detailed crystallographic comparison of 4,10-dichloro-, 4,10-dibromo-, and 4,10-

diiodoanthanthrone, providing researchers, scientists, and drug development professionals

with essential structural data and experimental protocols for this important class of organic

molecules.

Dihalogenated anthanthrones are a class of polycyclic aromatic hydrocarbons that have

garnered significant interest for their applications in organic electronics, including as organic

field-effect transistors (OFETs) and in photovoltaic devices. Their performance in these

applications is intrinsically linked to their solid-state packing and intermolecular interactions,

which are governed by their crystal structure. This guide provides a comparative overview of

the crystal structures of three key dihalogenated anthanthrones: 4,10-dichloroanthanthrone,

4,10-dibromoanthanthrone (Pigment Red 168), and 4,10-diiodoanthanthrone.

Comparative Crystallographic Data
The crystal structures of these dihalogenated anthanthrones have been determined by single-

crystal X-ray diffraction, revealing that while their molecular structures are nearly identical, their

crystal packing motifs are not isotypic.[1] A summary of their key crystallographic parameters is

presented below.
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Parameter
4,10-
dichloroanthanthro
ne

4,10-
dibromoanthanthro
ne

4,10-
diiodoanthanthron
e

Crystal System Triclinic Monoclinic Monoclinic

Space Group P-1 P2(1)/c P2(1)/c

Z 1 2 2

a (Å) 7.937(2) 8.018(2) 8.121(2)

b (Å) 8.948(2) 16.088(4) 16.591(4)

c (Å) 10.383(3) 10.823(3) 11.059(3)

α (°) ** 68.32(3) 90 90

β (°) 87.21(3) 109.43(3) 109.87(3)

γ (°) 80.09(3) 90 90

Volume (Å³) ** 674.2(3) 1314.4(6) 1401.5(6)

Experimental Protocols
The determination of these crystal structures involves two primary stages: crystal growth and

single-crystal X-ray diffraction.

Crystal Growth
Single crystals of sufficient quality for X-ray diffraction are typically grown via sublimation. A

general procedure is as follows:

Purification: The crude dihalogenated anthanthrone powder is first purified, often by train

sublimation, to remove impurities that can hinder crystal growth.

Sublimation: The purified material is placed in a sublimation apparatus, which consists of a

tube furnace with a temperature gradient. The apparatus is evacuated to a high vacuum.

Crystal Formation: The material is heated to its sublimation temperature, allowing it to

transition directly from a solid to a gas. The gaseous molecules then travel along the
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temperature gradient to a cooler region of the tube, where they desublimate and slowly form

single crystals on the walls of the apparatus. The optimal temperatures for sublimation and

crystal deposition are specific to each compound.

Single-Crystal X-ray Diffraction
Once suitable single crystals are obtained, their structures are determined using a single-

crystal X-ray diffractometer. The general workflow is as follows:

Crystal Mounting: A single crystal of appropriate size (typically < 0.5 mm in all dimensions) is

mounted on a goniometer head.

Data Collection: The mounted crystal is placed in the X-ray beam of the diffractometer. The

instrument rotates the crystal through a series of angles while irradiating it with

monochromatic X-rays. A detector records the diffraction pattern, which consists of a set of

reflections of varying intensities. Data is typically collected at a low temperature (e.g., 100 K)

to minimize thermal vibrations of the atoms.

Structure Solution and Refinement: The collected diffraction data is processed to determine

the unit cell parameters and space group. The initial crystal structure is then solved using

direct methods or Patterson methods. Finally, the atomic positions and thermal parameters

are refined to obtain the final, accurate crystal structure.

Application Workflow: Organic Field-Effect
Transistor (OFET) Fabrication and Characterization
The charge transport properties of dihalogenated anthanthrones make them promising

candidates for the active layer in OFETs. The following diagram illustrates a typical workflow for

the fabrication and characterization of such devices.
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OFET Fabrication and Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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